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Compound of Interest

Compound Name: Fengabine

Cat. No.: B1672504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fengabine is a GABAergic agent that has been investigated for its antidepressant properties.

Understanding its solubility and preparing it correctly for in vitro and in vivo studies is crucial for

obtaining reliable and reproducible results. This document provides detailed application notes

and protocols for the solubilization of Fengabine in Dimethyl Sulfoxide (DMSO) and other

organic solvents. Additionally, it outlines its proposed mechanism of action through the

GABAergic signaling pathway.

Chemical Information
Property Value

Chemical Name

(6Z)-6-[butylamino-(2-

chlorophenyl)methylene]-4-chloro-cyclohexa-

2,4-dien-1-one

CAS Number 80018-06-0

Molecular Formula C₁₇H₁₇Cl₂NO

Molecular Weight 322.23 g/mol

Solubility Data
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Fengabine is readily soluble in dimethyl sulfoxide (DMSO).[1] While quantitative solubility data

is not widely published, the following table provides a qualitative assessment of Fengabine's

solubility in common laboratory solvents based on available information. It is recommended to

perform small-scale solubility tests to determine the optimal solvent and concentration for your

specific experimental needs.

Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) Soluble

Recommended for preparing

high-concentration stock

solutions.

Ethanol Sparingly Soluble
May require heating or

sonication to fully dissolve.

Water Insoluble

Fengabine is not

recommended for direct

dissolution in aqueous

solutions.

Phosphate-Buffered Saline

(PBS)
Insoluble

Not suitable for direct

dissolution.

Experimental Protocols
Protocol 1: Preparation of a Fengabine Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Fengabine in DMSO.

Materials:

Fengabine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Calibrated analytical balance

Pipettes

Procedure:

Calculate the required mass of Fengabine:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 322.23 g/mol = 3.22 mg

Weighing Fengabine:

Carefully weigh 3.22 mg of Fengabine powder using a calibrated analytical balance and

transfer it to a sterile microcentrifuge tube or vial.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Fengabine powder.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure that all the powder has dissolved.

If any solid particles remain, sonicate the solution in a water bath for 5-10 minutes.

Storage:

For short-term storage (up to 2 weeks), the Fengabine stock solution in DMSO can be

stored at 4°C.
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For long-term storage (up to 6 months), it is recommended to aliquot the stock solution

into smaller volumes and store at -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions by Serial
Dilution
This protocol describes the preparation of working solutions from the 10 mM Fengabine stock

solution for cell-based assays. It is important to keep the final DMSO concentration in the cell

culture medium below 0.5% to avoid cytotoxicity.

Materials:

10 mM Fengabine in DMSO stock solution

Sterile cell culture medium

Sterile microcentrifuge tubes

Pipettes

Procedure:

Prepare an intermediate dilution:

To minimize the amount of DMSO added to the final culture, first prepare an intermediate

dilution of the stock solution in cell culture medium. For example, to prepare a 1 mM

intermediate solution, dilute the 10 mM stock solution 1:10 in culture medium (e.g., 10 µL

of 10 mM stock + 90 µL of medium).

Prepare the final working solution:

Use the intermediate dilution to prepare the final working concentrations. For example, to

prepare a 10 µM working solution from a 1 mM intermediate solution, perform a 1:100

dilution (e.g., 10 µL of 1 mM intermediate + 990 µL of medium). The final DMSO

concentration in this example would be 0.1%.

Control Group:
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It is essential to include a vehicle control in your experiments. This should contain the

same final concentration of DMSO as the experimental wells.

Experimental Workflow
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Caption: Workflow for Fengabine solution preparation.
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Proposed Signaling Pathway and Mechanism of
Action
Fengabine is classified as a GABAergic agent.[2] Its antidepressant effects are notably

reversed by GABA-A receptor antagonists, such as bicuculline, which strongly suggests an

interaction with the GABA-A receptor complex.[3] However, studies have shown that

Fengabine does not bind directly to the GABA binding site on the receptor.

This evidence points to a mechanism where Fengabine acts as a positive allosteric modulator

(PAM) of the GABA-A receptor. In this role, Fengabine likely binds to a site on the GABA-A

receptor that is distinct from the GABA binding site. This binding event is proposed to enhance

the receptor's response to GABA, leading to an increased influx of chloride ions (Cl⁻) into the

neuron. The increased intracellular Cl⁻ concentration hyperpolarizes the neuron, making it less

likely to fire an action potential and thus enhancing inhibitory neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fengabine: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672504#fengabine-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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